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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective evaluation of Diisooctyl maleate (DIOM) as a plasticizer in
flexible Polyvinyl Chloride (PVC) formulations. Its performance is compared with common
alternative plasticizers, supported by available experimental data and standardized testing
protocols. Due to the limited publicly available quantitative data specifically for DIOM,
performance values for closely related maleate diesters are used as a proxy to provide a
comprehensive comparison.

Executive Summary

Plasticizers are essential additives that impart flexibility to rigid PVC. The selection of a
plasticizer is critical as it significantly influences the final properties of the PVC product. While
traditional phthalate-based plasticizers like Di(2-ethylhexyl) phthalate (DEHP) have been widely
used, there is a growing shift towards non-phthalate alternatives due to regulatory and health
concerns. Diisooctyl maleate (DIOM) is a non-phthalate plasticizer that offers a potential
alternative. This guide evaluates its performance against established plasticizers such as
DEHP, Diisononyl phthalate (DINP), and Di(2-ethylhexyl) terephthalate (DOTP).

Performance Comparison of Plasticizers

The selection of a plasticizer is a trade-off between various performance characteristics,
including plasticizing efficiency, migration resistance, thermal stability, and mechanical
properties.
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Quantitative Performance Data

The following tables summarize the typical performance of DIOM (estimated) in comparison to
common alternatives in flexible PVC formulations. The data is compiled from various sources
and assumes a standard PVC formulation (e.g., 100 phr PVC, 50 phr plasticizer).

Table 1: Mechanical Properties of Plasticized PVC

Test DIOM
Property . DEHP DINP DOTP
Method (Estimated)
Tensile
Strength ASTM D638 18 - 23 15-25 18- 26 20-28
(MPa)
Elongation at
ASTM D638 300 - 400 250 - 400 300 - 450 300 - 400
Break (%)
Shore A
ASTM D2240 80 - 90 75-90 80-95 85-95
Hardness
100%
Modulus ASTM D638 8-12 7-11 9-13 10-14
(MPa)

Table 2: Physical and Thermal Properties
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Test

DIOM

Property . DEHP DINP DOTP
Method (Estimated)

Plasticizer Relative to

o ~1.0 1.0 1.04 1.03
Efficiency DOP
Migration
Loss (%) ]

) ASTM D1203  Moderate High Moderate Low

(Activated
Carbon)
Volatility Loss )
%) ASTM D1203  Moderate High Low Low

0
Low-

Good (-30 to Excellent
Temperature ASTM D746 40) Good (-40) (.45) Good (-35)
Flexibility (°C)
Thermal
Stability
ISO 182-3 Moderate Good Good Excellent

(Dehydrochlo
rination)

Detailed Experimental Protocols

To ensure accurate and reproducible evaluation of plasticizer performance, standardized

experimental protocols are crucial.

Sample Preparation of Plasticized PVC Sheets

e Compounding: The PVC resin, plasticizer, heat stabilizer (e.g., Ca/Zn stearate), and other

additives are weighed and dry-blended in a high-speed mixer.

o Milling: The blend is then processed on a two-roll mill at a temperature of 160-170°C to form

a homogenous sheet.

¢ Molding: The milled sheet is compression molded at 170-180°C under pressure to the

desired thickness (typically 1-2 mm).
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Conditioning: The molded sheets are conditioned at 23 + 2°C and 50 + 5% relative humidity
for at least 24 hours before testing.[1]

Mechanical Properties Testing

Tensile Strength and Elongation at Break (ASTM D638): Dumbbell-shaped specimens are
cut from the conditioned sheets. A universal testing machine (UTM) is used to pull the
specimens at a constant speed (e.g., 500 mm/min) until they fracture.[1] The tensile strength
is the maximum stress applied, and the elongation at break is the percentage increase in
length at the point of fracture.[1]

Hardness (ASTM D2240): The Shore A hardness is measured using a durometer. The
indenter is pressed onto the surface of the specimen, and the hardness value is read directly
from the scale.[1]

Migration Resistance Testing (ASTM D1203)

Circular specimens of a specified diameter are cut from the conditioned PVC sheets and
weighed.

The specimens are placed between layers of activated carbon in a wire cage.

The assembly is placed in an oven at a specified temperature (e.g., 70°C) for a set duration
(e.g., 24 hours).

After cooling, the specimens are removed, cleaned, and reweighed. The weight loss is
reported as the percentage of plasticizer migration.

Thermal Stability (ISO 182-3: Dehydrochlorination
Method)

A sample of the plasticized PVC is placed in a reaction tube.

The tube is heated to a specified temperature (e.g., 180°C or 200°C) in a stream of inert gas
(e.g., nitrogen).[2]

The evolved hydrogen chloride (HCI) gas is absorbed in a solution of deionized water.[2]
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e The change in conductivity of the water is continuously measured. The stability time is the
time taken for the conductivity to increase by a specific amount, indicating the onset of
significant degradation.[2]

Visualizing the Evaluation Process

The following diagrams illustrate the logical workflow for evaluating plasticizers in flexible PVC
and the signaling pathway of plasticizer interaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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